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Audience: Researchers, scientists, and drug development professionals.

Introduction: Paroxetine is a potent and selective serotonin reuptake inhibitor (SSRI) widely

used in the treatment of major depressive disorder, anxiety disorders, and other psychiatric

conditions.[1][2][3] It is available in different salt forms, including hydrochloride and mesylate,

which are considered bioequivalent.[4] Paroxetine mesylate's primary mechanism of action is

the high-affinity blockade of the serotonin transporter (SERT), leading to increased serotonin

levels in the synaptic cleft.[2][5] Its high potency and selectivity make it a valuable tool in

neuroscience research for investigating the role of the serotonergic system in various

physiological and pathological processes. These notes provide an overview of its applications,

quantitative data, and detailed protocols for its use in research settings.

Mechanism of Action
Paroxetine's principal mechanism involves the potent and selective inhibition of the serotonin

transporter (SERT).[2][6] By binding to the central site on SERT, it blocks the reabsorption of

serotonin from the synaptic cleft into the presynaptic neuron.[5][7] This action increases the

concentration of serotonin available to bind to postsynaptic receptors, thereby enhancing

serotonergic neurotransmission.[5] At higher doses (40 mg/day or more), paroxetine may also

act as a norepinephrine reuptake inhibitor.[8][9]

Beyond SERT inhibition, research has identified other molecular targets of paroxetine that may

contribute to its broader effects:
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G protein-coupled receptor kinase 2 (GRK2): Paroxetine is a modest inhibitor of GRK2,

showing 50- to 60-fold higher selectivity for GRK2 over other GRKs.[9]

Kv7/M potassium channels: Paroxetine has been shown to inhibit Kv7.2/Kv7.3 channel

currents, which may enhance neuronal excitability and contribute to cognitive effects.[10]

CYP2D6 Inhibition: Paroxetine is a potent inhibitor of the cytochrome P450 enzyme

CYP2D6, an important consideration in drug-drug interaction studies.[3][8][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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